1-(3-methoxyphenethyl)-3-(1-methyl-1H-indol-3-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-methoxyphenethyl)-3-(1-methyl-1H-indol-3-yl)urea, also known as BU-48, is a synthetic compound that belongs to the family of indole-based synthetic cannabinoids. It was first synthesized in 2012 by researchers from the University of California, Irvine, and has since been the subject of numerous scientific studies. BU-48 has been found to exhibit potent activity at the cannabinoid receptor CB2, which is primarily expressed in immune cells and is involved in various physiological processes, including inflammation and immune response.
Scientific Research Applications
Antitumor Activities
1-(3-methoxyphenethyl)-3-(1-methyl-1H-indol-3-yl)urea and related compounds have been studied for their antitumor properties. A study by Hu et al. (2018) focused on the synthesis, crystal structure, and antitumor activities of a similar compound, demonstrating significant antitumor activity and interactions with the CDK4 protein, an important target in cancer research (Hu et al., 2018).
Antimicrobial Evaluation
Compounds structurally related to this compound have been synthesized and evaluated for their antimicrobial properties. Rani et al. (2014) synthesized novel imidazole ureas and carboxamides, assessing their antimicrobial effectiveness (Rani et al., 2014).
Synthesis and Structural Analysis
Various studies have focused on the synthesis and structural analysis of compounds related to this compound. Peet (1987) investigated the reactions and synthesis of similar compounds, providing insights into their chemical structures and potential applications (Peet, 1987).
Enzyme Inhibition and Potential Therapeutic Applications
Several studies have explored the enzyme inhibition properties of compounds structurally similar to this compound. For example, Vidaluc et al. (1995) synthesized and assessed compounds for antiacetylcholinesterase activity, which is relevant in the context of Alzheimer's disease and other neurodegenerative conditions (Vidaluc et al., 1995).
Potential for Treating Depression
Matzen et al. (2000) researched compounds with structural similarities for their potential use in treating depression, focusing on 5-HT reuptake inhibition and 5-HT(1B/1D) antagonistic activities, which are key targets in the pharmacotherapy of depression (Matzen et al., 2000).
properties
IUPAC Name |
1-[2-(3-methoxyphenyl)ethyl]-3-(1-methylindol-3-yl)urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O2/c1-22-13-17(16-8-3-4-9-18(16)22)21-19(23)20-11-10-14-6-5-7-15(12-14)24-2/h3-9,12-13H,10-11H2,1-2H3,(H2,20,21,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOYRMHUFRZPANZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)NC(=O)NCCC3=CC(=CC=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.